N-benzyl-4-{2-[(3,5-dimethylphenoxy)acetyl]hydrazino}-4-oxobutanamide

• IUPAC Name: N-benzyl-4-[2-[2-(3,5-dimethylphenoxy)acetyl]hydrazinyl]-4-oxobutanamide
• InChI: InChI=1S/C21H25N3O4/c1-15-10-16(2)12-18(11-15)28-14-21(27)24-23-20(26)9-8-19(25)22-13-17-6-4-3-5-7-17/h3-7,10-12H,8-9,13-14H2,1-2H3,(H,22,25)(H,23,26)(H,24,27)
• InChI Key: GQESQARETNLLMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NNC(=O)CCC(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

N-benzyl-4-{2-[(3,5-dimethylphenoxy)acetyl]hydrazino}-4-oxobutanamide is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.18450629 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The compound under discussion can serve as a precursor in the synthesis of novel heterocyclic compounds, which are crucial in the development of new pharmaceuticals. For instance, the synthesis of phthalazinone derivatives has been explored, showcasing the compound's utility in creating molecules with good antibacterial activities (Fatehia & K. Mohamed, 2010). Similarly, the creation of pyrazolone, thiazolidinone, pyrimidine, benzoxazine lactam, rhodanine, quinazoline, and benzoxazinone derivatives from related compounds underscores the versatility in synthesizing a wide range of biologically active heterocycles.

Antimicrobial Activities

The antimicrobial potential of compounds synthesized from or related to the compound has been a significant area of research. Various studies have demonstrated the in vitro antibacterial activities of synthesized compounds, indicating their potential as leads in developing new antimicrobial agents. The research on triazolopyridine derivatives, for example, showed moderate to good binding energies on target proteins, exhibiting antimicrobial and antioxidant activity (E. M. Flefel et al., 2018).